Cas no 196607-75-7 (Spirostan-2,3,6-triol,(2b,3b,5a,6b,25R)- (9CI))

• Product Name: Spirostan-2,3,6-triol,(2b,3b,5a,6b,25R)- (9CI)
• CAS No: 196607-75-7
• MF: C₂₇H₄₄O₅
• MW: 448.635269165039
• CID: 224558
• PubChem ID: 177404
• Update Time: 2025-04-19

Spirostan-2,3,6-triol,(2b,3b,5a,6b,25R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Spirostan-2,3,6-triol,(2b,3b,5a,6b,25R)- (9CI)
• 196607-75-7
• Spirostan-2,3,6-triol, (2beta,3beta,5alpha,6beta,25R)-
• Spirostan-2,3,6-triol
• DTXSID40941428
• (25R)-5alpha-Spirostan-2beta,3beta,6beta-triol
• CHEBI:137227
• LMST01080001
• Porrigenin A
• CHEMBL512238
• (2beta,3beta,5alpha,6beta,25R)-Spirostan-2,3,6-triol

• Inchi： 1S/C27H44O5/c1-14-5-8-27(31-13-14)15(2)24-23(32-27)11-18-16-9-20(28)19-10-21(29)22(30)12-26(19,4)17(16)6-7-25(18,24)3/h14-24,28-30H,5-13H2,1-4H3/t14-,15+,16-,17+,18+,19-,20-,21-,22+,23+,24+,25+,26-,27?/m1/s1
• InChI Key： FYRLHXNMINIDCB-XCBLRSHOSA-N
• SMILES： O1C2(CC[C@@H](C)CO2)[C@@H](C)[C@H]2[C@@H]1C[C@H]1[C@@H]3C[C@H]([C@H]4C[C@H]([C@H](C[C@]4(C)[C@H]3CC[C@@]12C)O)O)O

Computed Properties

• Exact Mass: 448.31902
• Monoisotopic Mass: 448.318875
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 0
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.2
• XLogP3: 4.2

Experimental Properties

• Density: 1.21
• Boiling Point: 568.1°C at 760 mmHg
• Flash Point: 297.4°C
• Refractive Index: 1.577
• PSA: 79.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids